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Compound of Interest

Compound Name: 5-Bromo-2-methoxypyridine

Cat. No.: B044785 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Bromo-2-methoxypyridine is a halogenated pyridine derivative that serves as a crucial

building block in organic synthesis. Its unique electronic and structural properties make it a

valuable intermediate in the development of novel pharmaceutical compounds and

agrochemicals. This technical guide provides an in-depth overview of the core physical

properties of 5-Bromo-2-methoxypyridine, offering a valuable resource for researchers and

professionals in the field of drug discovery and development. The compound is notably used as

a ligand for the central nicotinic acetylcholine receptor and in the synthesis of anti-HIV active

integrase inhibitors.[1][2][3]

Core Physical and Chemical Properties
A comprehensive summary of the key physical and chemical properties of 5-Bromo-2-
methoxypyridine is presented below. These parameters are essential for its handling,

characterization, and application in synthetic chemistry.
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Property Value Source

Molecular Formula C6H6BrNO [1][4]

Molecular Weight 188.02 g/mol [4][5]

Appearance
Clear colorless to slightly

yellow or light yellow liquid
[1][6][7]

Density 1.453 g/mL at 25 °C [1][4][8]

Boiling Point 80 °C at 12 mmHg [1][3][4][5][8][9]

65-70 °C at 3.5 Torr [6]

Melting Point 80 °C at 12 mmHg [1][2]

Flash Point 96 °C (205 °F) - closed cup [1][2][7][8]

Refractive Index n20/D 1.555 (lit.) [1][3][4][8]

1.554-1.556 [2][7]

Vapor Pressure 0.545 mmHg at 25°C [1][2][6]

Solubility

Soluble in organic solvents like

ethanol, acetone, MDC, and

ethyl acetate. Sparingly

soluble in water.

[9][10]

pKa 1.04 ± 0.10 (Predicted) [1]

Experimental Protocols for Property Determination
While specific experimental documentation for 5-Bromo-2-methoxypyridine is not detailed in

the provided search results, standard methodologies for determining the key physical

properties are outlined below.

1. Determination of Boiling Point:

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For compounds like 5-Bromo-2-methoxypyridine, which may decompose at

atmospheric pressure, vacuum distillation is employed.
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Apparatus: A distillation apparatus consisting of a round-bottom flask, a distillation head with

a thermometer, a condenser, a receiving flask, and a vacuum source with a manometer.

Procedure:

A sample of 5-Bromo-2-methoxypyridine is placed in the round-bottom flask with a few

boiling chips.

The apparatus is assembled and evacuated to the desired pressure (e.g., 12 mmHg),

which is monitored by the manometer.

The flask is gently heated.

The temperature is recorded when the liquid boils and a steady stream of distillate is

collected in the receiving flask. This temperature is the boiling point at the recorded

pressure.

2. Determination of Density:

Density is the mass per unit volume of a substance.

Apparatus: A pycnometer (a flask with a specific, accurately known volume) and an analytical

balance.

Procedure:

The empty pycnometer is weighed.

It is then filled with the sample liquid (5-Bromo-2-methoxypyridine), ensuring no air

bubbles are present, and weighed again at a specific temperature (e.g., 25 °C).

The pycnometer is then emptied, cleaned, and filled with a reference liquid of known

density (e.g., distilled water) and weighed.

The density of the sample is calculated using the formula: ρ_sample = (m_sample /

m_reference) * ρ_reference

3. Determination of Refractive Index:
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The refractive index is a measure of how much the path of light is bent, or refracted, when

entering a material.

Apparatus: A refractometer (e.g., an Abbé refractometer).

Procedure:

The refractometer is calibrated using a standard of known refractive index.

A few drops of the 5-Bromo-2-methoxypyridine sample are placed on the prism of the

refractometer.

The prism is closed, and the light source is adjusted.

The user looks through the eyepiece and adjusts the controls until the dividing line

between the light and dark fields is sharp and centered on the crosshairs.

The refractive index is read from the scale, typically at a specified temperature (e.g., 20

°C) and wavelength (e.g., the D-line of sodium, 589 nm).

Role in Synthetic Pathways
5-Bromo-2-methoxypyridine is a versatile intermediate in organic synthesis, primarily utilized

as a building block for more complex molecules. Its bromine atom can be readily substituted or

used in cross-coupling reactions, while the methoxy group can also be a site for chemical

modification.

5-Bromo-2-methoxypyridine Key Intermediate

 Suzuki or Buchwald-Hartwig
Cross-Coupling Reaction Target Molecule

(e.g., Pharmaceutical, Agrochemical)

 Further Synthetic
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Caption: Synthetic utility of 5-Bromo-2-methoxypyridine as a precursor.
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Experimental Workflow: A Generalized Synthetic
Application
The following diagram illustrates a general workflow for a Suzuki cross-coupling reaction, a

common application for 5-Bromo-2-methoxypyridine in the synthesis of biaryl compounds.
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Caption: Generalized workflow for a Suzuki cross-coupling reaction.

Conclusion
5-Bromo-2-methoxypyridine is a chemical compound with a well-defined set of physical

properties that make it a valuable tool for synthetic chemists. This guide provides essential data

and procedural context to support its effective use in research and development, particularly

within the pharmaceutical and agrochemical industries. The provided information, compiled

from various sources, serves as a foundational reference for laboratory work involving this

versatile pyridine derivative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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